![molecular formula C8H12N2S B3002652 2-(4-Cyclopropyl-1,3-thiazol-2-yl)ethan-1-amine CAS No. 642081-24-1](/img/structure/B3002652.png)
2-(4-Cyclopropyl-1,3-thiazol-2-yl)ethan-1-amine
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Overview
Description
2-(4-Cyclopropyl-1,3-thiazol-2-yl)ethan-1-amine is a useful research compound. Its molecular formula is C8H12N2S and its molecular weight is 168.26. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
- Thiazole derivatives, including compounds similar to 2-(4-Cyclopropyl-1,3-thiazol-2-yl)ethan-1-amine, have been studied for their effectiveness in inhibiting corrosion of metals, specifically iron. Quantum chemical parameters and molecular dynamics simulations indicate their potential in this application (Kaya et al., 2016).
Antimicrobial Activity
- Some thiazole derivatives have exhibited notable antibacterial and antifungal activities, suggesting potential applications in developing new antimicrobial agents. These compounds were effective against both Gram-positive and Gram-negative bacteria (Reddy & Reddy, 2010).
Synthesis and Structural Analysis
- The synthesis of thiazole derivatives, closely related to the chemical , has been explored, highlighting their structural complexity and potential for various biological applications. These include studies on their crystal structure and spectroscopic properties, which are critical for understanding their chemical behavior (Yu, Shao, & Fang, 2007).
Biological Activity
- A variety of thiazole compounds have been synthesized and evaluated for their biological activities, including anticancer and anti-inflammatory properties. This research indicates that such compounds could be promising in the development of new therapeutics (Kumar & Singh, 2020).
Antioxidant Activity
- Thiazole derivatives have also been investigated for their antioxidant properties, contributing to the development of new antioxidant agents. This includes studies on trifluoromethyl-substituted thiazole compounds (Bonacorso et al., 2016).
Mechanism of Action
Target of Action
Thiazole derivatives have been reported to exhibit diverse biological activities, suggesting they may interact with multiple targets .
Mode of Action
Thiazole derivatives are known to behave unpredictably when entering physiological systems, potentially activating or inhibiting biochemical pathways and enzymes, or stimulating or blocking receptors .
Biochemical Pathways
Thiazole derivatives have been reported to influence a variety of biochemical pathways, leading to diverse biological activities .
Result of Action
Thiazole derivatives have been reported to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Properties
IUPAC Name |
2-(4-cyclopropyl-1,3-thiazol-2-yl)ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2S/c9-4-3-8-10-7(5-11-8)6-1-2-6/h5-6H,1-4,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQIQHBJQTNUVCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CSC(=N2)CCN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.